Cas no 79756-82-4 (Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-)

Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)- structure
79756-82-4 structure
Product Name:Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-
CAS No:79756-82-4
MF:C9H7Br2F3
MW:331.955091714859
CID:1798380
PubChem ID:12861395
Update Time:2025-04-21

Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,2-dibromoethyl)-2-(trifluoromethyl)-
    • SCHEMBL700063
    • 79756-82-4
    • DTXSID401230286
    • Inchi: 1S/C9H7Br2F3/c10-5-8(11)6-3-1-2-4-7(6)9(12,13)14/h1-4,8H,5H2
    • InChI Key: LZLAITHLRLGONA-UHFFFAOYSA-N
    • SMILES: BrC(CBr)C1C=CC=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 331.88461g/mol
  • Monoisotopic Mass: 329.88666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų
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